Cas no 2580253-92-3 (2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2580253-92-3
• MF: C₁₅H₁₅ClN₂O₄S
• MW: 354.808601617813
• CID: 5663266
• PubChem ID: 165886384
• Update Time: 2025-11-01

2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580253-92-3
• 2-{[(tert-butoxy)carbonyl]amino}-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic acid
• EN300-27724546
• 2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C15H15ClN2O4S/c1-15(2,3)22-14(21)18-13-17-10(12(19)20)11(23-13)8-4-6-9(16)7-5-8/h4-7H,1-3H3,(H,19,20)(H,17,18,21)
• InChI Key： SVJZHPJTKNSBFF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C(=O)O)N=C(NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 354.0441058g/mol
• Monoisotopic Mass: 354.0441058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2580253-92-3)

2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic acid, with the CAS number 2580253-92-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a tert-butoxy carbonyl group and a 4-chlorophenyl substituent in its molecular framework imparts unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The thiazole core of this compound is a key pharmacophore, frequently encountered in various therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. The 4-chlorophenyl moiety enhances the lipophilicity and binding affinity, making it an attractive scaffold for drug design. Furthermore, the (tert-butoxy)carbonylamino group serves as an excellent protecting group in peptide synthesis and can be selectively removed under mild conditions, facilitating its use in multi-step synthetic pathways.

In recent years, there has been a surge in research focused on developing novel thiazole derivatives with enhanced pharmacological properties. Studies have demonstrated that modifications at the 5-position of the thiazole ring can significantly alter the biological activity of the molecule. The incorporation of electron-withdrawing groups like chlorine can modulate reactivity and improve metabolic stability, which are critical factors in drug development.

One of the most compelling applications of 2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic acid is in the synthesis of inhibitors targeting enzymes involved in inflammatory and infectious diseases. For instance, thiazole derivatives have shown promise as inhibitors of cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation. The tert-butoxy carbonyl group provides stability during synthetic manipulations while allowing for selective deprotection, making it an ideal candidate for generating libraries of compounds for high-throughput screening.

Moreover, the 4-chlorophenyl substituent has been shown to enhance binding affinity to certain protein targets by improving hydrophobic interactions. This feature has been exploited in the design of small-molecule drugs targeting bacterial infections. Recent studies have highlighted the potential of thiazole-based compounds as scaffolds for developing novel antibiotics, particularly against multidrug-resistant strains. The structural versatility of this compound allows chemists to fine-tune its properties by introducing additional functional groups or altering substitution patterns.

The synthesis of 2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic acid involves multi-step organic transformations, including condensation reactions, cyclization, and protection-deprotection strategies. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce specific functionalities efficiently. These synthetic approaches not only enhance yield but also minimize byproduct formation, ensuring high purity for subsequent applications.

In conclusion, 2-{(tert-butoxy)carbonylamino}-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2580253-92-3) represents a significant advancement in medicinal chemistry due to its versatile structure and broad applicability. Its role as an intermediate in drug synthesis underscores its importance in developing next-generation therapeutics targeting various diseases. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to remain at the forefront of pharmaceutical innovation.